Cas no 956211-38-4 (2-({4-ethyl-8,8-dimethyl-2-oxo-2H,8H,9H,10H-pyrano2,3-hchromen-5-yl}oxy)acetic acid)

• Product Name: 2-({4-ethyl-8,8-dimethyl-2-oxo-2H,8H,9H,10H-pyrano2,3-hchromen-5-yl}oxy)acetic acid
• CAS No: 956211-38-4
• MF: C₁₈H₂₀O₆
• MW: 332.347805976868
• MDL: MFCD08283090
• CID: 5240330
• PubChem ID: 8015912
• Update Time: 2025-10-28

2-({4-ethyl-8,8-dimethyl-2-oxo-2H,8H,9H,10H-pyrano2,3-hchromen-5-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(4-ethyl-8,8-dimethyl-2-oxo-9,10-dihydropyrano[2,3-h]chromen-5-yl)oxy]acetic acid
• 2-({4-Ethyl-8,8-dimethyl-2-oxo-2H,8H,9H,10H-pyrano[2,3-h]chromen-5-yl}oxy)acetic acid
• 2-((4-Ethyl-8,8-dimethyl-2-oxo-9,10-dihydro-2h,8h-pyrano[2,3-f]chromen-5-yl)oxy)acetic acid
• 2-({4-ethyl-8,8-dimethyl-2-oxo-2H,8H,9H,10H-pyrano2,3-hchromen-5-yl}oxy)acetic acid

• MDL： MFCD08283090
• Inchi： 1S/C18H20O6/c1-4-10-7-15(21)23-17-11-5-6-18(2,3)24-12(11)8-13(16(10)17)22-9-14(19)20/h7-8H,4-6,9H2,1-3H3,(H,19,20)
• InChI Key： FMGPWHKZWDGFSN-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1=C2C(CC)=CC(=O)OC2=C2CCC(C)(C)OC2=C1

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 541.3±50.0 °C at 760 mmHg
• Flash Point: 197.0±23.6 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

2-({4-ethyl-8,8-dimethyl-2-oxo-2H,8H,9H,10H-pyrano2,3-hchromen-5-yl}oxy)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Pyranocoumarins Angular pyranocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Angular pyranocoumarins

Additional information on 2-({4-ethyl-8,8-dimethyl-2-oxo-2H,8H,9H,10H-pyrano2,3-hchromen-5-yl}oxy)acetic acid

Comprehensive Analysis of 2-({4-ethyl-8,8-dimethyl-2-oxo-2H,8H,9H,10H-pyrano2,3-hchromen-5-yl}oxy)acetic acid (CAS No. 956211-38-4)

2-({4-ethyl-8,8-dimethyl-2-oxo-2H,8H,9H,10H-pyrano2,3-hchromen-5-yl}oxy)acetic acid (CAS No. 956211-38-4) is a specialized organic compound belonging to the chromene and pyran derivative families. Its unique molecular structure, featuring an ethyl group, dimethyl substituents, and an acetic acid moiety, makes it a subject of interest in pharmaceutical and agrochemical research. The compound’s chromen-5-yl core is particularly noteworthy for its potential bioactivity, aligning with current trends in drug discovery and natural product synthesis.

In recent years, the demand for chromene-based compounds has surged due to their applications in anti-inflammatory and antioxidant therapies. Researchers are increasingly exploring derivatives like 2-({4-ethyl-8,8-dimethyl-2-oxo-2H,8H,9H,10H-pyrano2,3-hchromen-5-yl}oxy)acetic acid for their potential to modulate enzymatic pathways. This aligns with the growing focus on precision medicine and targeted drug delivery, where such molecules could play a pivotal role. The compound’s pyrano2,3-hchromen scaffold is also being investigated for its photophysical properties, relevant to organic electronics and sensor development.

The synthesis of 956211-38-4 involves multi-step organic reactions, including etherification and ester hydrolysis, to introduce the acetic acid functional group. Its 8,8-dimethyl configuration enhances stability, a critical factor for formulation scientists working on biocompatible materials. Analytical techniques such as HPLC and NMR are essential for characterizing its purity, a topic frequently searched by quality control professionals and organic chemists.

From an industrial perspective, 2-({4-ethyl-8,8-dimethyl-2-oxo-2H,8H,9H,10H-pyrano2,3-hchromen-5-yl}oxy)acetic acid is gaining traction in green chemistry initiatives. Its potential as a bio-based intermediate resonates with the global push for sustainable chemical production. Additionally, its chromen backbone is being studied for cosmeceutical applications, particularly in UV-protective formulations, a hot topic in personal care innovation.

For researchers querying “chromene derivatives solubility” or “pyran-based bioactive compounds”, this compound offers a compelling case study. Its 2-oxo group contributes to hydrogen bonding, influencing solubility profiles—a key consideration in drug formulation. Meanwhile, the 4-ethyl substituent may enhance lipophilicity, a property explored in blood-brain barrier penetration studies.

In summary, CAS No. 956211-38-4 represents a versatile scaffold with cross-disciplinary relevance. Its structural features cater to both medicinal chemistry and material science, addressing contemporary challenges like drug resistance and biodegradable polymers. As the scientific community prioritizes molecular diversity, this compound stands out as a promising candidate for future innovations.